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Compound of Interest

Compound Name: C3a (70-77)

Cat. No.: B550063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activity of the C-terminal

octapeptide of C3a, C3a (70-77), with the full-length C3a anaphylatoxin. The information

presented is collated from various experimental studies to offer an objective overview for

research and drug development applications.

Executive Summary
The C3a (70-77) peptide, representing the C-terminus of the full C3a protein, is a critical

determinant of its biological function. While it exhibits the same qualitative activities as the

parent molecule, including smooth muscle contraction, histamine release, and chemotaxis, its

potency is significantly lower. Generally, C3a (70-77) is considered to possess approximately 1-

4% of the activity of the full C3a protein, depending on the specific assay. The full-length C3a

protein's tertiary structure is believed to contribute to its higher affinity for the C3a receptor

(C3aR) and, consequently, its greater potency.

Data Presentation: Quantitative Comparison of
Biological Activity
The following tables summarize the available quantitative data comparing the activity of full-

length C3a and the C3a (70-77) peptide in various functional assays.
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Assay Type Ligand
Cell
Type/Tissue

Potency
(EC50/IC50)

Relative
Activity to
C3a

Reference

Chemotaxis Full C3a

Murine

Macrophage

(J774A.1)

~1.2 nM 100% [1]

C3a (70-77)
Human T

Lymphocytes

~10⁻⁸ M (for

LIF inhibition)

Not directly

comparable
[2]

Calcium

Mobilization
Full C3a

CHO cells

expressing

human C3aR

~3 nM 100% [3]

C3a (70-77)
RAW264.7

cells
-

Induces Ca²⁺

flux at 1 µM
[4][5]

Smooth

Muscle

Contraction

Full C3a
Guinea Pig

Lung
- 100%

C3a (70-77)
Guinea Pig

Lung
- 3.8%

C3a (57-77)
Guinea Pig

Lung
-

Equivalent to

C3a

Histamine

Release
Full C3a

Human Skin

Mast Cells
- 100%

C3a (70-77)
Rat Mast

Cells
- ~1-2% of C3a

Note: Direct comparative EC50/IC50 values for C3a and C3a (70-77) in the same assay are

limited in the reviewed literature. The relative activities are often reported as percentages.

Signaling Pathways
Both full-length C3a and the C3a (70-77) fragment exert their effects through the C3a receptor

(C3aR), a G protein-coupled receptor (GPCR). Activation of C3aR triggers downstream
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signaling cascades that mediate the various cellular responses.
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Extracellular Plasma Membrane

Intracellular

C3a or C3a (70-77) C3a Receptor (C3aR) Gαi / Gαq
activates

Phospholipase C (PLC)

activates

Adenylyl Cyclase

inhibits

ERK1/2 Activation

PI3K/AKT Pathway

IP3

DAG

↓ cAMP

Ca²⁺ Release
(from ER)

Protein Kinase C (PKC)

Cellular Responses
(e.g., Chemotaxis, Degranulation)
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Preparation

Assay

Analysis

Prepare Cell Suspension
(e.g., Macrophages, T-cells)

Add Cell Suspension
to upper chamber

Assemble Boyden Chamber
(with porous membrane)

Add Chemoattractant
(C3a or C3a (70-77))

to lower chamber

Incubate
(allow migration)

Fix and Stain
migrated cells on membrane

Quantify Migrated Cells
(microscopy)

Analyze Data
(Dose-response curve, EC50)
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Preparation

Assay (FLIPR)

Analysis

Plate Cells expressing C3aR
(e.g., CHO, RAW264.7)

Load Cells with
Ca²⁺-sensitive dye (e.g., Fluo-4)

Measure Baseline Fluorescence

Add Ligand
(C3a or C3a (70-77))

Measure Fluorescence Change
(kinetic reading)

Calculate Response
(Peak fluorescence)

Analyze Data
(Dose-response curve, EC50)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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